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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanol

Cat. No.: B145969

An In-depth Technical Guide on the Synthesis of 2-(Diisopropylamino)ethanol

Introduction

2-(Diisopropylamino)ethanol, also known as N,N-Diisopropylethanolamine (DIPA), is a vital
chemical intermediate with the chemical formula CsH1sNO.[1][2] It presents as a colorless to
light yellow liquid with an ammoniacal odor and is a crucial building block in organic synthesis.
[3][4] Its primary applications are as a precursor in the development of Active Pharmaceutical
Ingredients (APIs), notably in anticholinergic drugs like propantheline bromide.[3][5]
Additionally, it serves as an intermediate in the synthesis of agrochemicals and finds use as a
catalyst, emulsifier, and corrosion inhibitor.[1][3] This guide provides a detailed examination of
the core synthesis mechanisms, experimental protocols, and quantitative data associated with
the production of high-purity 2-(Diisopropylamino)ethanol.

Core Synthesis Mechanisms

The industrial and laboratory synthesis of 2-(Diisopropylamino)ethanol is primarily achieved
through two main nucleophilic reaction pathways. These methods are favored for their
efficiency and scalability.

Method 1: Nucleophilic Ring-Opening of Ethylene Oxide

This is the most dominant industrial method, accounting for 75-80% of global production,
favored for its milder operating conditions and simpler waste management.[3] The mechanism
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involves the nucleophilic attack of diisopropylamine on one of the carbon atoms of the ethylene
oxide ring. The lone pair of electrons on the nitrogen atom acts as the nucleophile, leading to
the opening of the strained three-membered epoxide ring. A subsequent proton transfer step
yields the final 2-(Diisopropylamino)ethanol product. The reaction can be catalyzed by either

Lewis acids or basic catalysts.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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